Cas no 2439-68-1 (5-(Benzyloxy)-1-methyl-1H-indole)

• Product Name: 5-(Benzyloxy)-1-methyl-1H-indole
• CAS No: 2439-68-1
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• MDL: MFCD00022893
• CID: 286805
• PubChem ID: 259196
• Update Time: 2025-06-13

5-(Benzyloxy)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-1-methyl-1H-indole
• 1H-Indole,1-methyl-5-(phenylmethoxy)-
• 1-methyl-5-phenylmethoxyindole
• 1-Methyl-5-benzyloxy-indol
• 5-(Benzyloxy)-1-methylindol
• 5-benzyloxy-1-methyl-1H-indole
• 5-benzyloxy-1-methylindole
• 5-benzyloxy-N-methyl indole
• HMS3092C07
• EN300-749082
• NSC88889
• CAA43968
• DTXSID80293357
• NSC 88889
• NSC-88889
• SCHEMBL1400791
• N-methyl-5-benzyloxyindole
• 2439-68-1
• AKOS016006435
• CHEMBL1732696
• MFCD00022893
• MLS002694872
• JMFZKYABNMMQHH-UHFFFAOYSA-N
• SMR001560787
• DB-086548

• MDL： MFCD00022893
• Inchi： 1S/C16H15NO/c1-17-10-9-14-11-15(7-8-16(14)17)18-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key： JMFZKYABNMMQHH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 237.11500
• Monoisotopic Mass: 237.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 402.4°C at 760 mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.582
• PSA: 14.16000
• LogP: 3.75730
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Benzyloxy)-1-methyl-1H-indole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Benzyloxy)-1-methyl-1H-indole

Comprehensive Overview of 5-(Benzyloxy)-1-methyl-1H-indole (CAS No. 2439-68-1): Properties, Applications, and Research Insights

5-(Benzyloxy)-1-methyl-1H-indole (CAS No. 2439-68-1) is a specialized organic compound belonging to the indole derivatives family, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a benzyloxy substituent at the 5-position and a methyl group at the 1-position of the indole ring, contributing to its unique chemical and biological properties. Researchers and industries are increasingly exploring its potential in drug discovery, medicinal chemistry, and material science, aligning with current trends in small-molecule therapeutics and functional materials.

The structural motif of 5-(Benzyloxy)-1-methyl-1H-indole makes it a valuable intermediate in synthesizing more complex molecules. Its indole core is a common scaffold in natural products and pharmaceuticals, such as serotonin and tryptophan derivatives. The addition of the benzyloxy group enhances its lipophilicity, which is crucial for improving bioavailability in drug design. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing growing demand for targeted therapies in oncology and neurology.

From a synthetic perspective, CAS No. 2439-68-1 is often utilized in palladium-catalyzed cross-coupling reactions and electrophilic substitutions, reflecting broader interest in green chemistry and atom-efficient methodologies. Its stability under various conditions also makes it suitable for high-throughput screening (HTS) platforms, a hot topic in AI-driven drug discovery. Users searching for "indole-based drug leads" or "benzyloxy indole synthesis" will find this compound particularly relevant.

Beyond pharmaceuticals, 5-(Benzyloxy)-1-methyl-1H-indole has applications in agrochemicals and flavor/fragrance industries. Its derivatives are investigated for plant growth regulation and antimicrobial activity, resonating with global concerns about food security and sustainable agriculture. The compound’s fluorescence properties further open doors in bioimaging and sensor development, areas frequently searched in conjunction with "organic fluorophores."

Quality control and analytical characterization of 2439-68-1 typically involve HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). As regulatory standards tighten, queries like "purity analysis of indole derivatives" or "CAS 2439-68-1 specifications" underscore the need for detailed technical data. Suppliers often provide this compound with >98% purity, catering to rigorous research-grade applications.

In summary, 5-(Benzyloxy)-1-methyl-1H-indole exemplifies the intersection of traditional organic chemistry and cutting-edge research. Its versatility across multiple disciplines—coupled with rising interest in precision medicine and green synthesis—positions it as a compound of enduring relevance. For researchers navigating databases or forums, keywords like "indole scaffold optimization" or "benzyl-protected indoles" will yield fruitful discussions around this molecule.